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Compound of Interest

Compound Name: 2,4-Difluoroaniline

Cat. No.: B146603

An In-depth Technical Guide to the Physicochemical Properties of 2,4-Difluoroaniline

For researchers, scientists, and professionals in drug development, a precise understanding of
the physical properties of chemical intermediates is fundamental. 2,4-Difluoroaniline, a key
building block in the synthesis of pharmaceuticals and agrochemicals, is no exception.[1] This
technical guide provides a detailed overview of its melting and boiling points, supported by
experimental protocols and a logical workflow diagram.

Physicochemical Data of 2,4-Difluoroaniline

2,4-Difluoroaniline (CAS No. 367-25-9) is typically a colorless to light brown liquid at room
temperature.[1][2] Its key physical properties are summarized below.
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Property Value Conditions Source
Melting Point -75°C (lit.) [31[4]1[5][6]
18.5 °F [7]

Boiling Point 170 °C 753 mmHg [31[5][6]
169.5-170 °C 753 mmHg [4]

338 °F 753 mmHg [7]

Density 1.268 g/mL 25°C [315]
Refractive Index 1.506 n20/D [31[5]

Experimental Protocols for Property Determination

Accurate determination of melting and boiling points is crucial for verifying the purity of 2,4-
Difluoroaniline. The following are standard laboratory methodologies.

Melting Point Determination via Capillary Method

The melting point of a substance is the temperature at which it transitions from a solid to a
liquid state. For compounds like 2,4-Difluoroaniline, which is a liquid at room temperature, this
determination requires sub-ambient temperature control.

Methodology:

o Sample Preparation: A small sample of 2,4-Difluoroaniline is frozen. A small amount of the
frozen, powdered solid is introduced into a capillary tube, which is sealed at one end.[8] The
tube is tapped gently to pack the sample to a height of 1-2 mm.[9]

o Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is
aligned with the thermometer bulb.[9]

e Cooling: This assembly is placed in a cooling bath (e.g., an ethanol/dry ice bath) within a
melting point apparatus. The bath is allowed to cool well below the expected melting point.
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» Heating and Observation: The bath is then heated slowly and steadily, with constant stirring
to ensure uniform temperature distribution.[9]

» Data Recording: Two temperatures are recorded: T1, the temperature at which the first drop
of liquid appears, and T2, the temperature at which the entire sample becomes a clear liquid.
The melting point range is reported as T1-T2. A narrow range (e.g., 0.5-1.0 °C) is indicative
of a pure compound.[9]

Boiling Point Determination via Thiele Tube Method

The boiling point is the temperature at which the vapor pressure of a liquid equals the
surrounding atmospheric pressure.[10]

Methodology:

o Sample Preparation: Approximately 0.5 mL of 2,4-Difluoroaniline is placed into a small test
tube (e.g., a Durham tube).[11]

o Capillary Inversion: A capillary tube, sealed at one end, is inverted and placed into the liquid
in the test tube.[10]

o Apparatus Setup: The test tube is attached to a thermometer, and the assembly is secured in
a Thiele tube containing a high-boiling point liquid like mineral oil. The setup should ensure
the sample is evenly heated.[10][11]

e Heating: The side arm of the Thiele tube is gently and continuously heated.[11] As the
temperature rises, the air trapped in the capillary tube will expand and exit as bubbles.

o Observation: Heating continues until a continuous and rapid stream of bubbles emerges
from the tip of the inverted capillary tube.[10][11] At this point, the heat source is removed.

» Data Recording: The liquid begins to cool. The boiling point is the temperature at which the
bubble stream stops and the liquid is drawn back into the capillary tube.[10] The atmospheric
pressure should also be recorded.

Visualized Experimental Workflow
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To clarify the logical progression of determining the melting point, the following workflow
diagram is provided.

Phase 1: Sample Preparation

Start: Obtain 2,4-Difluoroaniline Sample
Sub-ambient temp
Freeze Sample

1-2 mm height

Load Frozen Sample into Capillary Tube

Phase 2: Apﬁ

'aratus Setup

Attach Capillary to Thermometer

Place Assembly in Cooling Bath of Apparatus

Phase 3: M‘;asurement

Heat Bath Slowly and Steadily

Monitor closely

Y

Observe First Liquid Drop (T1)

Y

Observe Complete Liquefaction (T2)

Y

Record Melting Range (T1-T2)

Phase 4: Conclusion
\

Analyze Purity based on Range
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Caption: Workflow for Melting Point Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b146603?utm_src=pdf-body-img
https://www.benchchem.com/product/b146603?utm_src=pdf-custom-synthesis
https://www.chemimpex.com/products/46012
https://www.solubilityofthings.com/24-difluoroaniline
https://www.believechemical.com/2-4-difluoroaniline-cas-367-25-9.html
https://www.drugfuture.com/chemdata/2-4-Difluoroaniline.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7419359.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB7419359_EN.htm
https://pubchem.ncbi.nlm.nih.gov/compound/2_4-Difluoroaniline
https://davjalandhar.com/dbt/chemistry/SOP%20LabManuals/B.Sc.%20SEM%20I.pdf
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_19!08_57_34_PM.pdf
http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://www.benchchem.com/product/b146603#2-4-difluoroaniline-melting-point-and-boiling-point
https://www.benchchem.com/product/b146603#2-4-difluoroaniline-melting-point-and-boiling-point
https://www.benchchem.com/product/b146603#2-4-difluoroaniline-melting-point-and-boiling-point
https://www.benchchem.com/product/b146603#2-4-difluoroaniline-melting-point-and-boiling-point
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146603?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b146603?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146603?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

